9H-fluorene-9-sulfonamide

• IUPAC Name: 9H-fluorene-9-sulfonamide
• InChI: InChI=1S/C13H11NO2S/c14-17(15,16)13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)13/h1-8,13H,(H2,14,15,16)
• InChI Key: OLFSQHLHURGLQI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)S(=O)(=O)N
• Molecular Formula: C13H11NO2S
• Molecular Weight: 245.30 g/mol

Description

“9H-fluorene-9-sulfonamide” is a chemical compound derived from fluorene. Fluorene is a polycyclic aromatic hydrocarbon (PAH) consisting of naphthalene with an extra bridge carbon. The sulfonamide group in “9H-fluorene-9-sulfonamide” suggests that it has a sulfur atom bonded to an amide group.

Synthesis Analysis

The synthesis of fluorene derivatives has been studied extensively. For instance, a boron trifluoride catalyzed reaction of coplanar 9-(phenyl-ethynyl)-9H-fluorenes with various 2-aminobenzamides has been used to produce highly functionalized fluorenes. Another method involves the use of a single SNS ligand derived nickel complex for the selective synthesis of both alkylated and alkenylated fluorenes.

Molecular Structure Analysis

The molecular structure of fluorene derivatives is characterized by a three-ring system with the formula C13H10. The presence of the sulfonamide group in “9H-fluorene-9-sulfonamide” would add a sulfur atom and an amide group to this structure.

Chemical Reactions Analysis

Fluorene and its derivatives can undergo various chemical reactions. For example, a strategic approach for Csp3–H functionalization of 9H-fluorene involves an acceptorless dehydrogenation and borrowing hydrogen approach. Another study describes the synthesis of functionalized fluorene derivatives via boron trifluoride catalyzed reactions.

Scientific Research Applications

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Future Directions

Future research could focus on expanding the synthetic utility of fluorene derivatives. For instance, various post-modifications of alkylated fluorenes to their corresponding epoxides, amino alcohols, and boronate esters have been demonstrated. Additionally, the preparation of mono-sulfonamides together with symmetrical and non-symmetrical bis-sulfonamides from commercial fluorene building blocks has been described.

Mechanism of Action

Target of Action

Fluorene-based compounds have been widely investigated due to their wide range of applications in synthetic, medicinal, and materials chemistry . They have been used as anti-inflammatory agents and inhibitors of leukocytes . More research is needed to identify the specific targets of 9H-fluorene-9-sulfonamide.

Mode of Action

It’s known that fluorene-based compounds can interact with various targets due to their defined shape and electronics . The presence of two benzylic acidic hydrogens at the C-9 position of fluorene activates them towards alkylation under basic conditions . This could potentially lead to changes in the target proteins or enzymes, altering their function.

Biochemical Pathways

Fluorene derivatives have been identified as hit compounds on diverse protein targets including alanine racemase, cysteine protease, and 17β-hsd1 . These proteins are involved in various biochemical pathways, suggesting that 9H-fluorene-9-sulfonamide may have broad effects on cellular biochemistry.

Pharmacokinetics

The molecular weight of 9h-fluorene-9-sulfonamide is 24530 , which is within the optimal range for oral bioavailability in drug design

Result of Action

Fluorene derivatives have been used as anti-inflammatory agents and inhibitors of leukocytes , suggesting that they may have anti-inflammatory effects and modulate immune response.